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Introduction
Connecting peptide, or C-peptide, is a 31-amino acid polypeptide that is cleaved from

proinsulin during its conversion to insulin in the pancreatic β-cells.[1] For many years, it was

considered a biologically inert byproduct of insulin synthesis, primarily used as a reliable

marker for endogenous insulin secretion due to its equimolar co-secretion with insulin and

longer half-life.[2] However, a growing body of evidence from studies in animal models and

humans has revealed that C-peptide is a bioactive peptide with its own physiological effects.[3]

In the context of diabetes research, particularly in animal models, C-peptide has emerged as a

crucial biomarker and a potential therapeutic agent. In Type 1 Diabetes (T1D), where β-cell

destruction leads to a deficiency of both insulin and C-peptide, replacement therapies have

shown promise in mitigating long-term complications.[4][5] In Type 2 Diabetes (T2D) models,

C-peptide levels can provide insights into β-cell function and insulin resistance.[6] These

application notes provide an overview of C-peptide's signaling, quantitative data from key

animal model studies, and detailed protocols for its investigation.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1216788#bc-rfq
https://en.wikipedia.org/wiki/C-peptide
https://www.researchgate.net/publication/339912632_C-Peptide_Testing_in_Diabetes
https://pmc.ncbi.nlm.nih.gov/articles/PMC2276616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10512826/
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2023.1256093/full
https://www.mesoscale.com/~/media/files/data%20sheets/ds%20mouse%20rat%20c-peptide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C-peptide Signaling Pathways
C-peptide exerts its biological effects by binding to a specific G-protein coupled receptor

(GPCR) on the surface of various cell types, including endothelial, neuronal, and renal tubular

cells.[1][7] This binding initiates a cascade of intracellular signaling events that are distinct from

the insulin receptor pathway. These pathways are implicated in the protective effects of C-

peptide against diabetic complications.[4]

Key signaling pathways activated by C-peptide include:

Activation of Na+/K+-ATPase and eNOS: C-peptide stimulates the activity of Na+/K+-

ATPase and endothelial nitric oxide synthase (eNOS), enzymes often deficient in diabetic

states. This action is mediated through a Ca2+-dependent intracellular signaling pathway.[1]

[3]

MAP Kinase (MAPK) Pathway: C-peptide binding activates the MAPK pathway, specifically

p38 and Extracellular signal-regulated kinases 1/2 (Erk-1/2).[4][7]

PI3K/Akt Pathway: The phosphoinositide 3-kinase (PI3K)/Akt pathway is another

downstream target, contributing to cell survival and function.[3][4]

Anti-apoptotic and Anti-inflammatory Effects: By activating these pathways, C-peptide can

reduce reactive oxygen species (ROS) production, inhibit apoptosis in endothelial and

pancreatic islet cells, and modulate the expression of inflammatory cytokines in diabetic

animal models.[4]
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Animal Model Preparation

Experimental Procedure

Sample Analysis

1. Diabetes Induction
(e.g., STZ injection)

2. Confirmation of Diabetes
(Blood Glucose ≥ 250 mg/dL)

3. C-peptide / Vehicle
Administration (Optional)

4. Glucose Challenge
(e.g., IVGTT or MMTT)

5. Timed Blood Sampling

6. Plasma / Serum
Separation & Storage (-80°C)

7. C-peptide Measurement
(ELISA / RIA)

8. Data Analysis &
Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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